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2-Methyl-1-butanethiol 2-Methyl-1-butanethiol 2-Methyl-1-butanethiol, also known as 1-mercapto-2-methylbutane or 2-methylbutyl mercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 2-Methyl-1-butanethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-methyl-1-butanethiol is primarily located in the membrane (predicted from logP).
Brand Name: Vulcanchem
CAS No.: 1878-18-8
VCID: VC0156433
InChI: InChI=1S/C5H12S/c1-3-5(2)4-6/h5-6H,3-4H2,1-2H3
SMILES: CCC(C)CS
Molecular Formula: C5H12S
CH3(CH2)4SH
C5H12S
Molecular Weight: 104.22 g/mol

2-Methyl-1-butanethiol

CAS No.: 1878-18-8

Main Products

VCID: VC0156433

Molecular Formula: C5H12S
CH3(CH2)4SH
C5H12S

Molecular Weight: 104.22 g/mol

2-Methyl-1-butanethiol - 1878-18-8

CAS No. 1878-18-8
Product Name 2-Methyl-1-butanethiol
Molecular Formula C5H12S
CH3(CH2)4SH
C5H12S
Molecular Weight 104.22 g/mol
IUPAC Name 2-methylbutane-1-thiol
Standard InChI InChI=1S/C5H12S/c1-3-5(2)4-6/h5-6H,3-4H2,1-2H3
Standard InChIKey WGQKBCSACFQGQY-UHFFFAOYSA-N
SMILES CCC(C)CS
Canonical SMILES CCC(C)CS
Boiling Point at 61.3kPa: 126.6 °C
Density Relative density (water = 1): 0.84
0.842-0.847
Flash Point 18 °C
Melting Point -75.7 °C
Physical Description COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
colourless liquid with disagreeable odou
Description 2-Methyl-1-butanethiol, also known as 1-mercapto-2-methylbutane or 2-methylbutyl mercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 2-Methyl-1-butanethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-methyl-1-butanethiol is primarily located in the membrane (predicted from logP).
Solubility Solubility in water: none
Vapor Density Relative vapor density (air = 1): 3.6
Vapor Pressure Vapor pressure, kPa at 25 °C: 1.84
PubChem Compound 15877
Last Modified Nov 11 2021
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